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Introduction
Cyanine3 (Cy3) DBCO hexafluorophosphate is a bright, orange-fluorescent dye functionalized

with a dibenzocyclooctyne (DBCO) group.[1][2] This reagent is a key component in the field of

bioorthogonal chemistry, specifically for copper-free click chemistry reactions.[1][3] It enables

the covalent labeling of azide-modified biomolecules through a strain-promoted alkyne-azide

cycloaddition (SPAAC) reaction.[1][4] The high fluorescence quantum yield, photostability, and

water solubility of Cyanine3 DBCO make it an invaluable tool for a wide range of fluorescence-

based detection methods, including the visualization of proteins, glycans, and nucleic acids in

both live and fixed cells.[1][2][5] This guide provides a comprehensive overview of its

properties, detailed experimental protocols, and visual representations of its application.

Core Properties and Quantitative Data
The functionality of Cyanine3 DBCO hexafluorophosphate is underpinned by its distinct

chemical and spectral characteristics. The DBCO moiety allows for a highly specific and

biocompatible reaction with azide groups, eliminating the need for a cytotoxic copper catalyst,

which is a significant advantage for live-cell imaging.[1][3] The Cy3 fluorophore is known for its

brightness and resistance to photobleaching.[2][5]

Physicochemical and Spectroscopic Properties
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A summary of the key quantitative data for Cyanine3 DBCO hexafluorophosphate is

presented in the table below. It is important to note that slight variations in spectral maxima can

occur depending on the local chemical environment and the specific supplier.

Property Value References

Molecular Formula C₅₁H₅₇F₆N₄O₂P [6]

Molecular Weight 902.99 g/mol [6]

Excitation Maximum (λex) ~555 nm [2][6][7]

Emission Maximum (λem) ~570 nm [2][6][7]

Molar Extinction Coefficient (ε) ~150,000 cm⁻¹M⁻¹ [2][3][6]

Fluorescence Quantum Yield

(Φ)
~0.31 [6][7]

Solubility

Good solubility in DMF, DMSO,

DCM, and alcohols; practically

insoluble in water.

[3][6][7]

Storage Conditions

Store at -20°C in the dark,

desiccated. Can be

transported at room

temperature for up to 3 weeks.

[6][8]

Reaction Mechanism and Experimental Workflows
The core of Cyanine3 DBCO's utility lies in the Strain-Promoted Alkyne-Azide Cycloaddition

(SPAAC) reaction. This reaction is highly specific and forms a stable triazole linkage under

physiological conditions.
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Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) reaction.

A generalized experimental workflow for labeling biomolecules using Cyanine3 DBCO is

depicted below. This workflow typically involves the preparation of the azide-modified target,

the click chemistry reaction, and subsequent purification and analysis.
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1. Prepare Azide-Modified Biomolecule
(e.g., via metabolic labeling or chemical modification)

3. Perform Copper-Free Click Reaction
(Incubate azide-biomolecule with excess Cy3 DBCO)

2. Prepare Cyanine3 DBCO Stock Solution
(e.g., 1-10 mM in anhydrous DMSO or DMF)

4. Purify the Labeled Biomolecule
(e.g., size-exclusion chromatography, dialysis)

5. Characterize the Labeled Product
(e.g., UV-Vis spectroscopy, SDS-PAGE, mass spectrometry)

6. Downstream Application
(e.g., Fluorescence Microscopy, Flow Cytometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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